Cas no 80504-60-5 (3-benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 3-benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 80504-60-5
• MF: C₁₂H₉ClN₄
• MW: 244.679660558701
• CID: 2122933
• PubChem ID: 2143096
• Update Time: 2025-11-02

3-benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
• 3-benzyl-6-chloro-s-triazolo[4,3-b]pyridazine
• SDCCGSBI-0658397.P001
• SCHEMBL9924382
• DB-339146
• F1694-0008
• 80504-60-5
• HMS1654K19
• SR-01000014318
• SR-01000014318-1
• HMS3437K14
• AKOS004915294

• Inchi： 1S/C12H9ClN4/c13-10-6-7-11-14-15-12(17(11)16-10)8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： TURKZWDFAPMZAE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NN=C(CC3C=CC=CC=3)N2N=1

Computed Properties

• Exact Mass: 244.0515740Da
• Monoisotopic Mass: 244.0515740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine

3-Benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 80504-60-5): A Comprehensive Overview

3-Benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 80504-60-5) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazolopyridazine core, is widely studied for its potential applications in drug development and other specialized industries. The presence of both a benzyl group and a chloro substituent enhances its reactivity and makes it a versatile intermediate in synthetic chemistry.

The molecular structure of 3-benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine consists of a fused triazole and pyridazine ring system, which is known for its stability and ability to interact with biological targets. Researchers have explored its potential as a scaffold for designing novel therapeutic agents, particularly in areas such as central nervous system (CNS) disorders and anti-inflammatory treatments. The compound's chloro group at the 6-position and the benzyl moiety at the 3-position contribute to its distinct physicochemical properties, including solubility and binding affinity.

In recent years, the demand for triazolopyridazine derivatives has surged due to their relevance in addressing modern healthcare challenges. For instance, the rise of neurodegenerative diseases and the need for innovative CNS-targeting drugs have spurred interest in compounds like 3-benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine. Additionally, its potential role in modulating enzyme activity and receptor interactions has made it a subject of extensive research in academic and industrial laboratories.

The synthesis of 3-benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine typically involves multi-step reactions, starting from readily available precursors. Key steps often include the formation of the triazole ring and subsequent functionalization with the benzyl and chloro groups. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing emphasis on green chemistry and sustainable synthesis in the pharmaceutical industry.

Beyond its pharmaceutical applications, 3-benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine has also found utility in material science. Its robust aromatic system and electron-rich nature make it a candidate for developing organic electronic materials and photovoltaic devices. Researchers are investigating its potential in light-emitting diodes (LEDs) and sensors, leveraging its unique optical and electronic properties.

The global market for triazolopyridazine derivatives is expanding, driven by increasing investments in drug discovery and advanced materials. Companies specializing in fine chemicals and custom synthesis are actively offering 3-benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine to meet the demands of research institutions and pharmaceutical developers. Regulatory compliance and high-purity standards are critical factors in its commercial production, ensuring its suitability for sensitive applications.

In conclusion, 3-benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 80504-60-5) represents a promising compound with diverse applications in medicinal chemistry, material science, and beyond. Its unique structural features and functional groups make it a valuable tool for researchers aiming to address contemporary scientific and technological challenges. As the fields of drug development and advanced materials continue to evolve, this compound is poised to play an increasingly important role in innovation.